Cas no 2229016-48-0 (4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229016-48-0
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 5926337
• PubChem ID: 165701394
• Update Time: 2025-10-19

4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid
• EN300-1944253
• 2229016-48-0

• Inchi： 1S/C13H15F2NO2/c1-9-3-2-4-10(16-9)12(11(17)18)5-7-13(14,15)8-6-12/h2-4H,5-8H2,1H3,(H,17,18)
• InChI Key： MGLSRLSAELVEDQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC=C(C)N=2)CC1)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid

Introduction to 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229016-48-0)

4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid, identified by the CAS number 2229016-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexane ring substituted with fluorine atoms and a pyridine moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid is meticulously designed to optimize its pharmacological potential. The cyclohexane ring provides a rigid backbone, enhancing the compound's stability and bioavailability, while the fluorine atoms introduce electron-withdrawing effects that can modulate reactivity and binding affinity. The pyridine group, further substituted with a methyl group at the 6-position, contributes to hydrophobic interactions and can serve as a key pharmacophore for targeting biological receptors.

In recent years, there has been growing interest in fluorinated heterocycles due to their ability to improve metabolic stability and binding affinity in drug candidates. Studies have demonstrated that fluorine atoms can enhance the lipophilicity of molecules, facilitating their penetration across biological membranes. Additionally, fluorine substitution can influence the electronic properties of a molecule, leading to more potent and selective interactions with biological targets. This makes 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid a promising candidate for further exploration in drug discovery.

Research in medicinal chemistry has highlighted the potential of 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid as a building block for designing small-molecule inhibitors and agonists. Its structural motif has been investigated in the context of targeting various therapeutic pathways, including enzyme inhibition and receptor modulation. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders, where precise modulation of receptor activity is crucial.

The synthesis of 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired framework efficiently. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and confirming its identity.

The pharmacokinetic properties of 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid have been thoroughly evaluated in vitro and in vivo. These studies aim to assess its absorption, distribution, metabolism, excretion (ADME) profiles, which are critical factors in determining its suitability as a drug candidate. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate metabolic clearance rates.

One of the most compelling aspects of 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid is its versatility as a chemical probe for understanding biological mechanisms. Researchers have utilized this compound to investigate the structure-function relationships of target proteins and enzymes. By designing analogs with subtle modifications, scientists can gain insights into how specific structural features influence binding affinity and efficacy. This approach has been instrumental in refining molecular designs for improved therapeutic outcomes.

The future direction of research involving 4,4-difluoro-1-(6-methylpyridin-2-yl)cyclohexane-1-carboxylic acid lies in exploring its potential applications in personalized medicine. By integrating genomics and proteomics data with computational modeling techniques, researchers can identify patient-specific biomarkers that may predict response to treatment with this compound or its derivatives. This personalized approach holds promise for optimizing therapeutic strategies and improving patient outcomes.

In conclusion, 4 , 4 - difluoro - 1 - ( 6 - methylpyridin - 2 - yl ) cyclohexane - 1 - carboxylic acid ( CAS No . 2229016 - 48 - 0 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising pharmacological properties , make it an attractive scaffold for developing novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing unmet medical needs .